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Compound of Interest

Compound Name: Tazifylline

CAS No.: 113932-16-4

Cat. No.: B7785649

Get Quote

As researchers and drug development professionals, our work extends beyond discovery and

into the responsible management of the chemical entities we handle. Tazifylline, a potent and

selective histamine H1 receptor antagonist, is a valuable tool in research.[1] However, like any

biologically active compound, its lifecycle in the laboratory must conclude with safe and

compliant disposal.

This guide provides a detailed, step-by-step framework for the proper disposal of Tazifylline. In

the absence of a specific, manufacturer-issued Safety Data Sheet (SDS) with dedicated

disposal instructions, we must adopt a conservative and risk-based approach. One supplier

may ship this compound as "non-hazardous" for transport purposes, but this does not absolve

us of the responsibility to treat a potent, research-grade pharmaceutical compound with

unknown comprehensive hazard data as chemical waste.[2] Therefore, the procedures outlined

below are grounded in established principles of laboratory safety, Environmental Health and

Safety (EHS) guidelines, and the Resource Conservation and Recovery Act (RCRA).[3][4]

Risk Assessment and Waste Characterization: A
Proactive Stance
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Before any disposal process begins, a thorough risk assessment is paramount. The chemical

structure of Tazifylline incorporates a purine-2,6-dione (theophylline) core and a piperazine

moiety.[5][6] Both of these chemical classes warrant careful handling.

Purine Analogues: This class of molecules is known to interact with nucleic acid synthesis

and cellular metabolism.[7][8] Some purine analogs are cytotoxic, and without specific

toxicity data for Tazifylline, we must assume it could possess biological activity that poses a

potential health risk.[8]

Piperazine Derivatives: Compounds containing the piperazine ring can be hazardous, with

potential health effects including skin and eye irritation.[9][10]

Conclusion: Due to its potent biological activity and the potential hazards associated with its

structural components, all Tazifylline waste must be characterized and handled as hazardous

chemical waste. It should never be disposed of down the drain or in the regular solid waste

stream.[3][11]

Tazifylline Properties Summary
Property Value Source

Chemical Name

7-[2-hydroxy-3-[4-(3-

phenylsulfanylpropyl)piperazin-

1-yl]propyl]-1,3-dimethylpurine-

2,6-dione

[6]

Molecular Formula C23H32N6O3S [1][5]

Molecular Weight 472.61 g/mol [5]

CAS Number 79712-55-3 [5][6]

The Disposal Workflow: A Step-by-Step Protocol
Proper disposal is a systematic process. The following workflow ensures that Tazifylline waste

is handled safely from the point of generation to its final collection by your institution's EHS

personnel.
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Identify Waste Stream

Select & Label Container

start_node process_node waste_cat_node container_node action_node final_node Tazifylline Waste Generated

Unused/Expired Solid Compound Aqueous / Solvent Solutions Contaminated Labware
(Tips, Vials, Gloves, etc.)

Solid Waste Container
(HDPE, Wide-mouth)

Liquid Waste Container
(Glass or HDPE, Screw-cap)

Solid Waste Bag/Container
(Double-bagged)

Label Container:
1. 'HAZARDOUS WASTE'

2. Full Chemical Name: 'Tazifylline'
3. List all components & %
4. Accumulation Start Date

5. PI Name & Lab Info

Store in Designated
Satellite Accumulation Area

Request EHS Pickup

Click to download full resolution via product page

Caption: Decision workflow for the safe segregation and disposal of Tazifylline waste streams.
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Detailed Protocols for Waste Streams
Protocol 3.1: Unused/Expired Solid Tazifylline

Container Selection: Use a high-density polyethylene (HDPE) or glass container with a

secure, screw-top lid. A wide-mouth design is preferable to minimize the risk of creating

airborne dust during transfer. The container must be clean, dry, and compatible with the

chemical.[12]

Transfer: Carefully transfer the solid Tazifylline into the designated waste container. Perform

this transfer inside a chemical fume hood to prevent inhalation of any fine particulates.

Labeling: Immediately affix a "HAZARDOUS WASTE" label to the container.[3][13] Fill out

the label completely, including:

The full chemical name: "Tazifylline" (do not use abbreviations).[3]

The approximate quantity of waste.

The date you first added waste to the container (accumulation start date).

Your name, Principal Investigator (PI), and laboratory information.[3]

Storage: Keep the container tightly sealed at all times, except when adding waste.[13][14]

Store it in your lab's designated Satellite Accumulation Area, ensuring it is segregated from

incompatible materials like strong oxidizers.

Protocol 3.2: Contaminated Liquid Waste (Aqueous
Buffers, Solvents)

Segregation is Key: Do not mix different solvent wastes. Maintain separate, dedicated waste

containers for:

Aqueous Waste: Solutions of Tazifylline in buffers or water.

Non-Halogenated Solvent Waste: Solutions in solvents like methanol, ethanol, or

acetonitrile.
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Halogenated Solvent Waste: Solutions in solvents like dichloromethane or chloroform.

Rationale: Mixing these streams complicates the disposal process and significantly

increases costs. EHS and waste disposal facilities have different treatment protocols for

each.[12]

Container Selection: Use a compatible liquid waste container (glass or HDPE) with a secure,

leak-proof screw cap. Never use laboratory beakers or flasks with stoppers for waste

accumulation.[12]

Labeling: Label each container as "HAZARDOUS WASTE" and list every single component

by its full chemical name with estimated percentages (e.g., "Tazifylline (~0.1%), Methanol

(50%), Water (49.9%)").[3]

Storage: Keep containers sealed and stored in secondary containment (such as a chemical-

resistant tray) to contain potential leaks.

Protocol 3.3: Contaminated Labware and Personal
Protective Equipment (PPE)

Gross Decontamination: To the extent possible, rinse disposable items with a suitable

solvent to remove the bulk of the Tazifylline residue. This rinseate must be collected and

disposed of as liquid hazardous waste (see Protocol 3.2).

Waste Collection: Collect all contaminated solid items, such as pipette tips, centrifuge tubes,

vials, gloves, and bench paper, in a dedicated container.

Containment: Use a sturdy, leak-proof plastic bag (double-bagging is recommended) or a

lined cardboard box clearly marked for "Hazardous Waste."

Labeling: Label the container or bag with "HAZARDOUS WASTE" and a description of the

contents (e.g., "Solid Lab Waste Contaminated with Tazifylline").

Empty Stock Vials: An empty container that held a hazardous chemical must still be treated

as hazardous waste.[9] Do not discard empty Tazifylline stock vials in the regular or glass

trash. Place them in the solid hazardous waste stream.
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Final Disposal and Emergency Spill Procedures
Collection
Once your waste container is approximately 90% full, or as per your institutional guidelines,

submit a chemical waste pickup request to your EHS department.[14] Do not allow waste to

accumulate for extended periods.

Emergency Spill Response
In the event of a spill, your immediate priority is personal safety.

Alert: Notify colleagues in the immediate area.

Isolate: Restrict access to the spill area.

Protect: If it is safe to do so, and you are trained, manage the spill. Don appropriate PPE (lab

coat, gloves, eye protection). For a solid spill, gently cover it with a damp paper towel to

prevent dust from becoming airborne. For a liquid spill, use a chemical spill kit or absorbent

pads to contain and absorb the material.

Clean: Collect all cleanup materials into a hazardous waste bag or container. Decontaminate

the area as appropriate.

Report: Report the spill to your laboratory supervisor and EHS department, regardless of

size.

By adhering to these rigorous, safety-first protocols, you ensure that your vital research does

not come at the cost of environmental health or personal safety. This structured approach to

waste management is a hallmark of a trustworthy and scientifically sound laboratory operation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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